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Acid

Authored by: A Senior Application Scientist
Introduction: A Versatile Heterocyclic Building Block

4-(1H-imidazol-2-yl)benzoic acid, identified by the CAS Number 108035-45-6, is a
bifunctional organic compound featuring a carboxylic acid group and an imidazole ring. This
unique structural arrangement makes it a valuable intermediate and building block in various
scientific fields. The imidazole moiety offers sites for hydrogen bonding and coordination with
metal ions, while the benzoic acid group provides a handle for amide bond formation and other
derivatization reactions. Its utility is particularly pronounced in medicinal chemistry and
materials science, where it serves as a foundational scaffold for designing molecules with
specific biological activities or material properties.[1] This guide provides a comprehensive
overview of its commercial availability, procurement considerations, and key applications to
assist researchers, scientists, and drug development professionals in sourcing and utilizing this
important chemical entity.

Commercial Availability and Supplier Analysis

4-(1H-imidazol-2-yl)benzoic acid is readily available from a range of specialty chemical
suppliers. It is typically offered in research-grade quantities, with purities suitable for most
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laboratory applications, including synthetic chemistry and biological screening. The compound

is generally supplied as a beige or off-white solid.[1]

Below is a comparative table of representative suppliers, compiled from publicly available data.

Researchers are advised to consult the suppliers' websites for the most current pricing and

availability.
Product/Cat
. ] CAS Molecular Molecular
Supplier alog Purity .
Number Formula Weight
Number
ChemUnivers
P70882 97% 108035-45-6 C10HsN202 188.19
e
Chem-Impex 09856 >98% (NMR)  108035-45-6 C10HsN202 188.19
AbacipharmT -
h ABL17777 Not Specified 108035-45-6 C10HsN202 188.19
ec
210962-27-9
ChemScene CS-0157583 95+% C10H9CIN202 224.64
(HCI Ssalt)

Key Procurement Insights:

e Purity Levels: The compound is commonly available in purities ranging from 95% to over

98%, which is sufficient for most research and development purposes.[1][2][3] For

applications requiring higher purity, custom synthesis or re-purification may be necessary.

o Salt Form: While the free base (CAS 108035-45-6) is common, it is also available as a
hydrochloride salt (CAS 210962-27-9).[3] The choice between the free base and the salt
form will depend on the specific requirements of the planned reaction or assay, such as

solubility.

e Isomeric Confusion: It is crucial to distinguish 4-(1H-imidazol-2-yl)benzoic acid from its
isomer, 4-(1H-imidazol-1-yl)benzoic acid (CAS 17616-04-5).[4][5][6] The position of the
benzoic acid group relative to the nitrogen atoms in the imidazole ring significantly alters the

molecule's chemical properties. Always verify the CAS number before purchasing.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.chemimpex.com/products/20157
https://www.chemimpex.com/products/20157
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=70882
https://www.chemscene.com/product/210962-27-9.html
https://www.chemscene.com/product/210962-27-9.html
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=70844
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7279531.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-landscape-the-significance-of-4-1h-imidazol-1-yl-benzoic-acid-yh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Storage: Suppliers recommend storing the compound at 0-8 °C to ensure its long-term
stability.[1]

Strategic Sourcing and Quality Control Workflow

The process of acquiring and validating a chemical intermediate like 4-(1H-imidazol-2-
yl)benzoic acid is a critical, multi-step process for ensuring experimental reproducibility and

Success.
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Caption: Key application areas for the compound.

Conclusion

4-(1H-imidazol-2-yl)benzoic acid is a commercially accessible and highly valuable chemical
intermediate for research and development. Its availability from multiple suppliers in various
purities allows for its broad application in drug discovery, catalysis, and materials science.
Professionals seeking to procure this compound should pay close attention to the specific CAS
number to avoid isomeric confusion and should implement a standard quality control workflow
to validate the identity and purity of the material upon receipt. Its established role as a versatile
building block ensures its continued relevance in the advancement of chemical and biomedical
sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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